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Compound of Interest

Compound Name: SHP836

Cat. No.: B15578406 Get Quote

SHP836 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with best practices for the long-term storage of SHP836, along with

troubleshooting guides and frequently asked questions (FAQs) for its use in experiments.

Long-Term Storage of SHP836
Proper storage of SHP836 is crucial for maintaining its stability and efficacy in long-term

research projects. Below are the recommended storage conditions for both solid and solvent

forms of the compound.

Recommended Storage Conditions
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Form
Storage
Temperature

Duration Notes

Solid (Powder) -20°C 3 years
Protect from light and

moisture.

4°C 2 years
Suitable for shorter-

term storage.

In Solvent (DMSO) -80°C 2 years

Aliquot to avoid

repeated freeze-thaw

cycles.[1]

-20°C 1 year

Use within one year

for optimal

performance.[1]

Troubleshooting Guide
This guide addresses specific issues that users may encounter during their experiments with

SHP836.
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Problem Possible Cause Recommended Solution

Reduced or no activity of

SHP836 in an assay.

Improper Storage: The

compound may have degraded

due to incorrect storage

conditions.

Verify that the compound has

been stored according to the

recommendations in the table

above. If not, it is advisable to

use a fresh stock of the

inhibitor.

Incorrect Concentration: Errors

in calculating the concentration

of the stock solution or final

assay concentration.

Double-check all calculations

and ensure accurate dilution of

the stock solution.

Assay-Specific Issues: The

experimental setup may not be

optimal for detecting the

inhibitory activity of SHP836.

Review the experimental

protocol and consider

optimizing parameters such as

incubation time, cell density, or

substrate concentration.

Precipitation of SHP836 in

aqueous buffer.

Low Solubility: SHP836 has

low solubility in aqueous

solutions.

Prepare a high-concentration

stock solution in DMSO and

dilute it in the final aqueous

buffer just before use. Ensure

the final DMSO concentration

is compatible with your assay.

Inconsistent results between

experiments.

Stock Solution Degradation:

Repeated freeze-thaw cycles

of the stock solution can lead

to degradation.

Aliquot the stock solution into

single-use vials to minimize

freeze-thaw cycles.[1]

Variability in Experimental

Conditions: Minor differences

in experimental setup can lead

to varied results.

Standardize all experimental

parameters, including cell

passages, reagent

concentrations, and incubation

times.
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Q1: What is SHP836 and what is its mechanism of action?

A1: SHP836 is an allosteric inhibitor of SHP2 (Src homology 2 domain-containing protein

tyrosine phosphatase 2). It binds to a site on the SHP2 protein that is distinct from the active

site, stabilizing an inactive conformation of the enzyme. This prevents SHP2 from

dephosphorylating its target proteins, thereby inhibiting downstream signaling pathways, such

as the MAPK pathway.

Q2: How should I prepare a stock solution of SHP836?

A2: It is recommended to prepare a stock solution of SHP836 in anhydrous dimethyl sulfoxide

(DMSO). Ensure the DMSO is of high quality and has been stored properly to avoid moisture

absorption, which can affect the solubility and stability of the compound.

Q3: What are the visible signs of SHP836 degradation?

A3: While a change in color of the solid compound or a stored solution can indicate potential

degradation, the most reliable indicator of degradation is a loss of biological activity in your

assays. If you suspect degradation, it is best to compare the performance of your current stock

with a freshly prepared solution from a new vial of the compound.

Q4: Can I store SHP836 solutions in aqueous buffers?

A4: It is not recommended to store SHP836 in aqueous buffers for extended periods due to its

limited stability in aqueous environments. Prepare fresh dilutions in your experimental buffer

from a DMSO stock solution for each experiment.

Experimental Protocols
General Protocol for a Cell-Based SHP2 Inhibition Assay
This protocol provides a general workflow for assessing the inhibitory activity of SHP836 on

SHP2 signaling in a cellular context.

Cell Culture: Culture a cell line known to have an active SHP2-dependent signaling pathway

(e.g., a receptor tyrosine kinase-driven cancer cell line).
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Cell Seeding: Seed the cells in a multi-well plate at a density that allows for optimal growth

during the experiment.

Compound Preparation: Prepare serial dilutions of SHP836 from a DMSO stock solution.

The final DMSO concentration in the cell culture medium should typically be kept below 0.5%

to avoid solvent-induced toxicity.

Treatment: Treat the cells with the desired concentrations of SHP836 or a vehicle control

(DMSO) for a predetermined duration.

Cell Lysis: After treatment, wash the cells with cold phosphate-buffered saline (PBS) and

lyse them in a suitable lysis buffer containing protease and phosphatase inhibitors.

Western Blot Analysis:

Determine the protein concentration of the cell lysates.

Separate equal amounts of protein by SDS-PAGE and transfer them to a PVDF

membrane.

Probe the membrane with primary antibodies against phosphorylated and total forms of

downstream effectors of the SHP2 pathway (e.g., p-ERK, total ERK).

Incubate with the appropriate secondary antibodies and visualize the protein bands using

a suitable detection method.

Data Analysis: Quantify the band intensities and determine the effect of SHP836 on the

phosphorylation of the target protein.

Signaling Pathway and Experimental Workflow
Diagrams
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Caption: SHP2-MAPK signaling pathway and the inhibitory action of SHP836.
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Caption: General experimental workflow for a cell-based SHP2 inhibition assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Best practices for long-term storage of SHP836].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15578406#best-practices-for-long-term-storage-of-
shp836]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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